Cas no 304444-50-6 (1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-)

• Product Name: 1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-
• CAS No: 304444-50-6
• MF: C₈H₁₁N₅O₂S
• MW: 241.270239114761
• CID: 3933975
• PubChem ID: 4209213
• Update Time: 2025-04-22

1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-
• 3-(6-Amino-9H-purin-8-ylsulfanyl)-propane-1,2-diol
• 1,2-Propanediol, 3-[(6-amino-9H-purin-8-yl)thio]-
• STL558378
• 3-[(6-Amino-9H-purin-8-yl)thio]-1,2-propanediol
• AKOS003212010
• 304444-50-6
• 3-((6-amino-9H-purin-8-yl)thio)propane-1,2-diol
• Oprea1_310734
• 3-[(6-AMINO-9H-PURIN-8-YL)SULFANYL]PROPANE-1,2-DIOL
• DTXSID101240771

• Inchi： 1S/C8H11N5O2S/c9-6-5-7(11-3-10-6)13-8(12-5)16-2-4(15)1-14/h3-4,14-15H,1-2H2,(H3,9,10,11,12,13)
• InChI Key： XJVOSYMOSHKGQT-UHFFFAOYSA-N
• SMILES： C(O)C(O)CSC1NC2C(N=1)=C(N)N=CN=2

Computed Properties

• Exact Mass: 241.06334578Da
• Monoisotopic Mass: 241.06334578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 146Ų